5-methyl-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H18N4O2/c1-9-11(7-16-20-9)14(19)15-8-12-10-5-3-4-6-13(10)18(2)17-12/h7H,3-6,8H2,1-2H3,(H,15,19)
• InChI Key: VUXLPLGAMSNQBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=NN(C3=C2CCCC3)C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

5-methyl-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.324. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Medicinal Applications

• Antitumor Activity : Compounds similar to the one mentioned have been explored for their antitumor properties. For example, imidazotetrazines, which share a similar complex heterocyclic structure, exhibit broad-spectrum antitumor activity. These compounds may act as prodrugs, releasing active metabolites under specific conditions, demonstrating curative activity against certain leukemia types (Stevens et al., 1984).

• C(sp3)-H Bond Activation : Research into the activation of inert C(sp3)-H bonds for C-C bond formation has been facilitated by compounds like 5-methylisoxazole-3-carboxamide (MICA). This process is crucial for synthesizing various non-natural amino acids, indicating the compound's role in developing synthetic methodologies (Pasunooti et al., 2015).

• Synthetic Routes to Antitumor Drugs : The synthesis of antitumor drugs like temozolomide involves complex chemical transformations, where specific carbamoylimidazoles serve as key intermediates. These studies underscore the compound's relevance in designing and synthesizing novel antitumor agents (Wang et al., 1997).

• Organic Synthesis Innovations : The development of new bidentate auxiliaries derived from isoxazole and oxazole moieties for palladium-catalyzed C-H bond activation represents an innovative approach in organic synthesis. These methodologies are critical for constructing complex molecular architectures, demonstrating the compound's utility in advancing synthetic organic chemistry (Pasunooti et al., 2015).